Cas no 500579-37-3 (4-Ethoxyquinoline-3-carboxylic acid)

4-Ethoxyquinoline-3-carboxylic acid structure
500579-37-3 structure
Product Name:4-Ethoxyquinoline-3-carboxylic acid
CAS No:500579-37-3
MF:C12H11NO3
MW:217.220643281937
CID:1020834
Update Time:2023-08-02

4-Ethoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylicacid,4-ethoxy-(9CI)
    • 4-ethoxyquinoline-3-carboxylic acid
    • NSC136915
    • 4-Ethoxyquinoline-3-carboxylic acid
    • Inchi: 1S/C12H11NO3/c1-2-16-11-8-5-3-4-6-10(8)13-7-9(11)12(14)15/h3-7H,2H2,1H3,(H,14,15)
    • InChI Key: YTCMZEDRPPHCQF-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(C(=O)O)=CN=C2C=CC=CC=12

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • XLogP3: 2.1
  • Topological Polar Surface Area: 59.4
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